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This guide provides a comparative analysis of historical and recent amphibian surveys

conducted in the Chinnar Wildlife Sanctuary, Kerala, India. It is intended for researchers and

scientists aiming to replicate or validate previous findings and contribute to the long-term

monitoring of amphibian populations in this biodiversity hotspot.

Comparative Analysis of Amphibian Species
Richness
Recent surveys have significantly expanded the known amphibian diversity within the Chinnar
Wildlife Sanctuary. Initial documentation was sparse, but targeted efforts have led to a

substantial increase in the number of recorded species.
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Survey/Publication
Number of Amphibian
Species Recorded

Notes

Kerala Tourism - Chinnar

Wildlife Sanctuary
15 General park information.[1]

"Amphibian Fauna of Chinnar

Wildlife Sanctuary" (Veeramani

et al.)

18

Based on a rapid survey and

published secondary sources;

noted nine species as endemic

to the Western Ghats and five

as threatened.[2][3]

The Hindu (August 2016) 31

Results from the first phase of

a dedicated reptile-amphibian

survey; 16 of these were new

sightings for the sanctuary.[4]

The Hindu (July 2022) 60

Part of a larger herpetofaunal

survey across six protected

areas in the Munnar wildlife

division.[5]

Experimental Protocols for Amphibian Surveys
The methodologies employed in the Chinnar surveys, as well as other standardized protocols,

are detailed below. Replicating studies should consider these established techniques for

consistency and comparability.

Visual Encounter Surveys (VES)
This is a widely used and effective method for detecting a variety of amphibian species.

Protocol Used in Chinnar: A study on the amphibian fauna of Chinnar utilized "Time-

constrained Visual Encounter Surveys."[2][3] This involves a systematic search of a specific

area or habitat for a predetermined amount of time.[2][3] Both diurnal and nocturnal surveys

were conducted along streams and rivers within three major vegetation types: riparian, dry

deciduous, and evergreen forests.[2][6] A 2016 survey also specified that searches were
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carried out during both day and night across 11 different habitats, including rain shadow

areas, high-altitude grasslands, thorny shrubberies, river banks, and shola forests.[4]

General Standardized Protocol:

Slowly and quietly walk through a defined transect or area.[7]

Visually scan the ground, leaf litter, water bodies, and vegetation for amphibians.[7]

Overturn potential cover objects like logs and rocks, returning them to their original

position.

Binoculars can be useful for spotting individuals from a distance without causing

disturbance.[7]

For aquatic habitats, walk along the waterline and scan for amphibians in the water and on

the banks.[7]

Call Surveys
This technique is particularly useful for identifying frog and toad species that have distinct

vocalizations during their breeding season.

General Standardized Protocol:

Visit the survey site after dusk.[8]

Remain quiet for a few minutes upon arrival to allow any disturbed amphibians to resume

calling.[8]

Listen for a set period (e.g., 20 minutes) and identify the species by their calls.[8]

Record the species heard and estimate the number of individuals calling.[9]

Note that some species may not have a consistent advertisement call throughout their

range.[9]

Dipnetting
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This method is effective for sampling aquatic life stages of amphibians, such as larvae

(tadpoles).

General Standardized Protocol:

Use a standardized dip net to sweep through various microhabitats within a water body.

Timed dipnet surveys can provide a reliable measure of relative abundance.[10]

Carefully examine the contents of the net and identify any captured larvae.

It is crucial to follow disinfection protocols to prevent the spread of pathogens between

water bodies.[9]

Environmental DNA (eDNA) Metabarcoding
A modern and increasingly utilized technique that can detect the presence of species from

environmental samples like water.

General Protocol:

Collect water samples from the target habitat.

Filter the water to capture eDNA.

Extract and amplify the DNA using primers specific to amphibians.

Sequence the amplified DNA and compare it to a reference database to identify the

species present.

eDNA surveys have been shown to be as or more efficient than conventional methods for

detecting some amphibian species.[11][12]

Workflow for Replicating and Validating Amphibian
Surveys
The following diagram illustrates a logical workflow for researchers aiming to replicate and

validate previous amphibian surveys in the Chinnar Wildlife Sanctuary.
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Phase 1: Planning and Preparation

Phase 2: Field Survey

Phase 3: Data Analysis and Comparison

Phase 4: Reporting and Dissemination

Review Historical Survey Data
(Species lists, locations, methodologies)

Define Objectives
(Replication, validation, long-term monitoring)

Select Survey Sites
(Based on historical data and habitat types)

Choose Appropriate Survey Methods
(VES, call surveys, dipnetting, eDNA)

Conduct Surveys
(Follow standardized protocols)

Data Collection
(Species identification, abundance, location, habitat parameters)

Analyze New Survey Data

Compare with Historical Data
(Changes in species richness, distribution, abundance)

Validate Previous Findings

Publish Findings
(Peer-reviewed journals, reports)

Contribute to Conservation Databases

Click to download full resolution via product page

Caption: Workflow for replicating and validating amphibian surveys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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